Cas no 1423029-59-7 (6-(2,2-difluoroethoxy)pyridine-2-carbonitrile)

• Product Name: 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile
• CAS No: 1423029-59-7
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4598287
• PubChem ID: 71757473
• Update Time: 2025-08-04

6-(2,2-difluoroethoxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile

• Inchi： 1S/C8H6F2N2O/c9-7(10)5-13-8-3-1-2-6(4-11)12-8/h1-3,7H,5H2
• InChI Key： SSYANEDKQYPCCD-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(OCC(F)F)=CC=C1

Additional information on 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile

6-(2,2-Difluoroethoxy)Pyridine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1423029-59-7, commonly referred to as 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile, is a highly specialized organic chemical. This molecule belongs to the class of pyridine derivatives and features a unique combination of functional groups, including a cyano group and a difluoroethoxy substituent. The structure of this compound is characterized by its pyridine ring, which serves as the central framework, with the cyano group attached at the 2-position and the difluoroethoxy group at the 6-position. This specific arrangement of functional groups imparts distinctive chemical properties to the molecule, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile in the field of agrochemicals. Researchers have explored its role as a precursor in the synthesis of herbicides and insecticides. The presence of the cyano group and the difluoroethoxy substituent enhances the molecule's ability to interact with biological systems, making it a promising candidate for pest control applications. Moreover, its structural stability under various environmental conditions has been validated through extensive testing, further underscoring its suitability for agricultural use.

The synthesis of 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile involves a multi-step process that combines principles from organic chemistry and catalysis. One of the most efficient methods reported in recent literature involves the nucleophilic substitution reaction between a pyridine derivative and a difluoroethyl halide in the presence of a suitable base. This approach not only ensures high yields but also maintains the integrity of the functional groups throughout the reaction process. The use of advanced catalysts has further optimized this synthesis pathway, reducing reaction times and enhancing product purity.

In terms of physical properties, 6-(2,2-difluoroethoxy)pyridine-2-carbonitrile exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its resilience to degradation under typical storage conditions.

The application potential of this compound extends beyond agrochemicals. Recent research has explored its role as an intermediate in pharmaceutical synthesis. The cyano group's ability to participate in nucleophilic reactions makes it an ideal building block for constructing complex drug molecules. Additionally, its difluoroethoxy substituent contributes to enhanced bioavailability and pharmacokinetic properties, making it a valuable asset in drug design.

In conclusion, CAS No. 1423029-59-7 (6-(2,2-difluoroethoxy)pyridine-2-carbonitrile) represents a versatile organic compound with significant potential across multiple industries. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as a key player in contemporary research and development efforts. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even greater role in shaping future innovations across various scientific domains.